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Compound of Interest

Compound Name: (4-Chlorobenzoyl)pyrrolidine

CAS No.: 19202-05-2

Cat. No.: B188374 Get Quote

Senior Scientist Note: The "Halogenated" Imperative
As researchers, we often treat disposal as an afterthought to synthesis. However, with (4-
Chlorobenzoyl)pyrrolidine, the presence of the aryl-chloride bond (

) dictates the entire waste lifecycle. Unlike standard organic waste, this compound cannot be
incinerated in standard fuel-blending kilns. The chlorine atom, if burned at insufficient
temperatures (<1100°C), can catalyze the formation of dioxins and acid gases (HCl).

The Core Directive: This compound must always be segregated into the Halogenated Waste

stream. A single gram of this substance introduced into a non-halogenated solvent drum (e.g.,

Acetone/Ethanol waste) reclassifies the entire drum as halogenated, tripling disposal costs and

complicating regulatory compliance.

Chemical Intelligence & Hazard Profile
Before handling waste, verify the material identity against the following profile to ensure this

protocol applies to your specific lot.
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Parameter Data

Chemical Name (4-Chlorobenzoyl)pyrrolidine

CAS Number
62522-91-2 (or 19202-05-2 depending on

isomer/salt)

Molecular Formula

Molecular Weight 209.67 g/mol

Physical State Solid (typically off-white powder) or Viscous Oil

Primary Hazards Irritant (Skin/Eye/Respiratory); Aquatic Toxicity

Waste Class Halogenated Organic (Non-Solvent)

Disposal Decision Logic (Workflow)
The following decision tree illustrates the critical segregation steps required to maintain RCRA

compliance and lab safety.
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Waste Generation:
(4-Chlorobenzoyl)pyrrolidine
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Figure 1: Segregation workflow ensuring no cross-contamination of non-halogenated waste

streams.

Step-by-Step Disposal Procedures
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Scenario A: Disposal of Pure Solid
Applicable for: Expired reagents, recrystallization precipitates, or weighing scraps.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk for solids.

Labeling: Affix a hazardous waste tag immediately.[1]

Constituent: "(4-Chlorobenzoyl)pyrrolidine"[2][3][4]

Hazard Checkbox: Toxic, Irritant.

Critical Tag: Write "SOLID HALOGENATED ORGANIC" clearly on the label.

Transfer: Transfer solid using a disposable spatula. Do not generate dust. If dust is visible,

perform the transfer inside a fume hood.

Closure: Screw the lid tight. Do not leave the container open in the Satellite Accumulation

Area (SAA).

Scenario B: Disposal of Reaction Mixtures (The "Mixing Rule")
Applicable for: Mother liquors, reaction aliquots, or column fractions.

The Causality of the "Mixing Rule": Under EPA RCRA regulations, mixing a listed or

characteristic hazardous waste (the halogenated compound) with a non-hazardous solvent

renders the entire mixture hazardous.

Assess the Solvent:

If solvent is DCM/Chloroform: The stream is already halogenated. Proceed to Step 2.

If solvent is Acetone/Methanol/Ethyl Acetate:STOP. You cannot pour this into the standard

"Organic Solvents" red can. The presence of the chlorobenzoyl moiety requires the entire

volume to be treated as halogenated.

Segregation: Pour the solution into the dedicated Halogenated Waste carboy (typically

yellow-tagged or distinct from general organics).
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Rinsing: Rinse glassware with a minimal amount of acetone. Dispose of this rinse into the

Halogenated Waste container, not the sink or non-halogenated waste.

Emergency Spill Management
Protocol for spills > 1 gram or > 10 mL.

Step Action Rationale

1. Secure
Evacuate immediate area.

Post "Do Not Enter" signage.

Prevent inhalation of dust or

vapors.

2.[5] PPE Up
Don double nitrile gloves, lab

coat, and safety goggles.

Amides can be skin

permeators; double gloving

provides breakthrough time

protection.

3. Contain

Solids: Cover with wet paper

towels to prevent dust. Liquids:

Surround with vermiculite or

absorbent pads.

Prevents migration to floor

drains.

4.[6] Collect

Scoop material into a sealable

bag or jar. Do not dry sweep

solids (creates aerosol).

Minimizes airborne exposure.

5. Decon

Wash surface with soap and

water. Collect all wash water

as Halogenated Waste.

Surfactants lift hydrophobic

residues better than water

alone.

Regulatory Compliance (RCRA Context)
Waste Classification: While (4-Chlorobenzoyl)pyrrolidine is not explicitly "P-listed" (acutely

toxic) or "U-listed" by specific name in 40 CFR 261.33, it falls under the generator's

responsibility to determine characteristics.

Halogenated Solvents (F-List): If this compound is dissolved in spent methylene chloride, the

waste bears the F002 code [1].[7]
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Destruction Efficiency: Halogenated organics require incineration at temperatures >1100°C

with specific residence times to ensure 99.99% destruction removal efficiency (DRE),

preventing the release of unburned chlorinated aromatics [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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